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Compound of Interest
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Cat. No.: B15342583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative benchmark of the low-temperature performance of

Dicyclohexyl Azelate against other common low-temperature plasticizers. Due to the limited

availability of specific experimental data for Dicyclohexyl Azelate in the public domain, this

comparison leverages data from structurally similar and commercially available alternatives

known for their excellent cold-weather performance. The information presented is intended to

provide a performance expectation and guide researchers in selecting appropriate materials for

applications requiring low-temperature flexibility.

Executive Summary
Dicyclohexyl Azelate belongs to the azelate ester family, which is recognized for conferring

excellent low-temperature properties to a variety of polymer systems. While specific

quantitative data for Dicyclohexyl Azelate is not readily available, its performance is expected

to be competitive with other high-performance, low-temperature plasticizers such as Dioctyl

Sebacate (DOS), Trioctyl Trimellitate (TOTM), and Dioctyl Adipate (DOA). These alternatives

demonstrate very low pour points and maintain fluidity at temperatures well below freezing,

making them suitable for demanding applications in cold environments.
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The following table summarizes the key low-temperature performance indicators for common

alternative plasticizers. This data provides a benchmark for the expected performance of

Dicyclohexyl Azelate.

Property
Dioctyl
Sebacate
(DOS)

Trioctyl
Trimellitate
(TOTM)

Dioctyl
Adipate (DOA)

Dicyclohexyl
Azelate

Pour Point (°C)
≤ -60[1] to ≤

-62[2]
-46[3][4]

Remains pliable

to -60[5]

Data Not

Available

Freezing Point

(°C)
- -38[6] -

Data Not

Available

Kinematic

Viscosity @ 40°C

(cSt)

9.5 - 13.5[2] - -
Data Not

Available

Kinematic

Viscosity @ 20°C

(cSt)

21 - 25[2] - 14.8[7]
Data Not

Available

Dynamic

Viscosity @ 20°C

(mPa.s)

- 100 - 300[8] 13.7[7]
Data Not

Available

Alternatives to Dicyclohexyl Azelate at Low
Temperatures
Dioctyl Sebacate (DOS): As a diester, DOS is renowned for its exceptional low-temperature

fluidity and lubricity.[9][10] It is a preferred choice in applications where performance at very low

temperatures is critical.[10]

Trioctyl Trimellitate (TOTM): TOTM is a versatile plasticizer that offers a good balance of low-

temperature performance and high-temperature permanence.[4] It exhibits low volatility and is

often used in demanding applications such as wire and cable insulation.[3]
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Dioctyl Adipate (DOA): DOA is a widely used plasticizer known for its excellent low-temperature

flexibility.[11][12] It is frequently used in food contact applications and provides good overall

performance.[5]

Experimental Protocols
The low-temperature performance of plasticizers is primarily evaluated using standardized test

methods to determine their pour point, cloud point, and viscosity at various temperatures.

Pour Point (ASTM D97): This test method determines the lowest temperature at which a liquid

ceases to flow when cooled under specified conditions. The sample is cooled at a specified

rate and examined at intervals of 3°C for flow characteristics. The pour point is the temperature

at which no movement is observed when the test jar is held horizontally for 5 seconds.

Cloud Point (ASTM D2500): This method is used to determine the temperature at which a

cloud of wax crystals first appears in a liquid when it is cooled under specific conditions. The

appearance of the cloud indicates the beginning of solidification, which can affect the

performance of the material by clogging filters and small orifices.

Viscosity (ASTM D445): Kinematic viscosity is a measure of a fluid's resistance to flow under

gravity. For low-temperature measurements, the sample is brought to the desired temperature

in a calibrated viscometer, and the time it takes for a fixed volume of the liquid to flow through

the viscometer is measured. This is then used to calculate the kinematic viscosity.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the typical experimental workflow for evaluating low-

temperature plasticizers and the logical relationship between key performance indicators.
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Tabulate Quantitative Data

Benchmark Performance of Dicyclohexyl Azelate

Click to download full resolution via product page

Experimental workflow for benchmarking low-temperature performance.

Excellent Low-Temperature Performance

Low Pour Point

Low Cloud Point

Low Viscosity at Low Temperatures

Maintains Flexibility

Prevents Solidification

Ensures Fluidity
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Relationship between key low-temperature performance indicators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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